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Compound of Interest

Compound Name: 1-Butenylboronic acid
CAS No.: 1005452-36-7
Cat. No.: B3070723
Get Quote
. J

Executive Summary

1-Butenylboronic acid (specifically the (E)- or trans-isomer) is a pivotal organoboron building
block used primarily in the installation of the butenyl motif via Palladium-catalyzed Suzuki-
Miyaura cross-coupling.

Critical Technical Distinction: Researchers must distinguish between the free boronic acid and
its boronate esters (e.g., pinacol ester).

e Free Acid: Highly prone to dehydration (forming boroxines) and protodeboronation. It is
rarely isolated in pure form for commercial distribution.

e Pinacol Ester (Bpin): The industry-standard reagent. It is a robust, distillable liquid that
retains the stereochemical information of the double bond and exhibits superior shelf
stability.

This guide focuses on the (E)-1-Butenylboronic acid pinacol ester as the primary handleable
species, while providing the theoretical context for the free acid.
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Physicochemical Profile
Comparative Properties: Acid vs. Ester

The following data contrasts the theoretical free acid with the practical pinacol ester used in the

lab.
. . (E)-1-Butenylboronic Acid
Property (E)-1-Butenylboronic Acid .
Pinacol Ester
Not widely established
_ 1692-25-7 (General class) /
CAS Number (Generic: 4426-47-5 refers to

alkyl)

Specific Isomer Varies

Molecular Formula

C4H9BO2

C10H19BO2

Molecular Weight

99.92 g/mol

182.07 g/mol

Physical State

White Solid (Hygroscopic)

Colorless to Pale Yellow Liquid

Melting Point 85-95 °C (Decomposes) N/A (Liquid at RT)
N ) ) ~60-65 °C @ 0.5 mmHg
Boiling Point N/A (Polymerizes/Dehydrates)
(Extrapolated)
Density N/A 0.88-0.90 g/mL
Solubility MeOH, DMSO, slightly in H20 Hexanes, Et20, THF, DCM
Stability Poor (Protodeboronation risk) Excellent (Air/Moisture Stable)

The Boroxine Equilibrium

The free acid is not a static entity. Upon storage, it spontaneously dehydrates to form a cyclic

trimeric anhydride known as a boroxine. This is often mistaken for impurity during NMR

analysis.
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3 x 1-Butenylboronic Acid Dehydration (-HzO)> Tri(1-butenyl)boroxine
(Monomer) (Cyclic Trimer)

Figure 1: Reversible Dehydration to Boroxine

Click to download full resolution via product page

Synthetic Utility & Mechanism[1][2][3]

The primary utility of 1-butenylboronates is the stereospecific transfer of the alkene to an aryl or
vinyl halide. The mechanism relies on the Suzuki-Miyaura Catalytic Cycle, where the retention
of the alkene geometry is paramount.

Stereochemistry Retention

Unlike other cross-couplings that may scramble geometry, the Suzuki coupling of
alkenylboronates proceeds with complete retention of configuration.

 Starting Material:(E)-1-Butenyl-Bpin

¢ Product:(E)-1-Butenyl-Arene

Mechanistic Pathway

The cycle involves three distinct steps. The Transmetallation step is the rate-determining step
where the base (alkoxide/hydroxide) activates the boron atom, making the organic group
nucleophilic enough to transfer to Palladium.
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Figure 2: Suzuki-Miyaura Catalytic Cycle for Alkenyl Transfer

Click to download full resolution via product page

Experimental Protocols
Synthesis of (E)-1-Butenylboronic Acid Pinacol Ester

Context: Since the free acid is unstable, researchers should synthesize the pinacol ester
directly from 1-butyne. This method uses Schwartz's Reagent (Cp2ZrHCI) to ensure >98%

trans selectivity.
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Reagents:

1-Butyne (Liquid/Gas, bp 8°C) - Handle with cold finger or sealed tube.

Pinacolborane (HBpin)[1]

Cp2ZrHCI (Schwartz's Reagent) - Catalyst (5 mol%)

Dichloromethane (DCM) - Anhydrous

Protocol:

Setup: Flame-dry a Schlenk flask and cool to 0°C under Argon.
e Loading: Add Cp2ZrHCI (5 mol%) and anhydrous DCM.
e Addition: Add HBpin (1.1 equiv) followed slowly by 1-Butyne (1.2 equiv).

o Note: Since 1-butyne is volatile, condense it into the flask if working on a large scale, or
use a solution in THF/DCM if available.

e Reaction: Stir at room temperature for 4-12 hours. The solution should turn clear as the
hydrozirconation-transmetallation proceeds.

o Workup: Quench with a small amount of saturated NH4ClI. Extract with diethyl ether.[2]

 Purification: Pass through a short plug of silica gel (eluent: 5% EtOAc in Hexanes) or distill
under reduced pressure (Kugelrohr).

Validation:

e 1H NMR (CDCIs): Look for vinyl protons. The alpha-proton (attached to Boron) appears as a
doublet of triplets (dt) around & 5.4 ppm. The beta-proton appears as a dt around 6 6.6 ppm.

e Coupling Constant:J ~ 18 Hz (Characteristic of trans-alkene).

Standard Suzuki Coupling Protocol

Application: Coupling (E)-1-Butenyl-Bpin with Bromobenzene.
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Mix: In a vial, combine Aryl Bromide (1.0 equiv), (E)-1-Butenyl-Bpin (1.2 equiv), and K2COs
(3.0 equiv).

Catalyst: Add Pd(dppf)Clz (3-5 mol%).
Solvent: Add degassed THF/Water (9:1 ratio).
Heat: Seal and heat to 60-80°C for 16 hours.

Analysis: Monitor by TLC. The product will be less polar than the boronate.

Handling & Stability

Storage: Store the pinacol ester at 4°C. While air-stable, long-term exposure to moisture can
slowly hydrolyze the ester back to the acid, which then degrades.

Toxicity: Organoboron compounds are generally low toxicity, but 1-butyne precursors are
highly flammable.

Incompatibility: Avoid strong oxidizing agents (peroxides) which will convert the C-B bond to
a C-OH bond (oxidation to aldehyde/alcohol).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. pubs.acs.org [pubs.acs.org]
e 2. Organic Syntheses Procedure [orgsyn.org]

o To cite this document: BenchChem. [Technical Guide: 1-Butenylboronic Acid & Derivatives].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3070723/docs#technical-guide-1-butenylboronic-
acid-derivatives]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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Contact our Ph.D. Support Team for a compatibility check
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